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Compound of Interest

Compound Name: 3-Chlorobenzyl carbonochloridate
CAS No.: 39545-30-7
Cat. No.: B2522493
Get Quote
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Executive Summary & Molecular Architecture

3-Chlorobenzyl carbonochloridate (also known as 3-Chlorobenzyl chloroformate) is a
specialized electrophilic reagent used primarily in organic synthesis to introduce the 3-
chlorobenzyloxycarbonyl (3-Cl-Z) protecting group or to synthesize carbamate-based
pharmacophores.

Unlike its parent compound, benzyl chloroformate (Cbz-Cl), the 3-chloro derivative is frequently
generated in situ due to its heightened reactivity and specific stability profile. It serves as a
critical intermediate in the development of caspase inhibitors, lipase inhibitors, and modified
peptides where the electronic influence of the meta-chlorine atom modulates the lipophilicity
and metabolic stability of the final construct.

Physicochemical Profile[1][2][3][4][5]1[6]1[7]1[8][9][10]
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Property Specification /| Data
Carbonochloridic acid, (3-chlorophenyl)methyl
IUPAC Name
ester
Common Name 3-Chlorobenzyl chloroformate
Molecular Formula CsHeCl202
Molecular Weight 205.04 g/mol
Precursor CAS 873-63-2 (3-Chlorobenzyl alcohol)
Physical State Clear to pale yellow oil (typically in solution)
Density (Est.) ~1.32 g/mL (derived from 2-Cl/4-Cl isomers)
- Soluble in DCM, THF, Toluene; Reacts violently
Solubility )
with water
N Moisture sensitive; prone to hydrolysis (releases
Stability

HCl)

Structural Analysis: The molecule features a chloroformate functional group (-O-CO-CI)
attached to a benzylic position.[1] The meta-chlorine substituent exerts a negative inductive
effect (-1). This withdraws electron density from the aromatic ring, slightly deactivating the
benzylic position compared to unsubstituted Cbz-Cl. This electronic tuning can increase the
acid stability of the resulting carbamate (3-Cl-Z-NRz2) compared to the standard Cbz group,
offering orthogonal deprotection strategies in complex peptide synthesis.

Synthesis & Manufacturing

Because 3-chlorobenzyl chloroformate is not a standard "shelf-stable" catalog item for many
suppliers, it is standard industry practice to synthesize it ex tempore (on demand) from 3-
chlorobenzyl alcohol.

The Triphosgene Protocol (Safer Alternative to Phosgene Gas): While industrial production
uses phosgene gas, the laboratory standard utilizes Triphosgene (Bis(trichloromethyl)
carbonate), a crystalline solid that is safer to handle and weigh, decomposing into phosgene
equivalents in situ.[2]
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Reaction Mechanism

» Nucleophilic Attack: The hydroxyl group of 3-chlorobenzyl alcohol attacks the carbonyl of
phosgene (generated from triphosgene).

o Elimination: Chloride is eliminated, forming the chloroformate.

» HCI Scavenging: A non-nucleophilic base (e.g., pyridine or K2CO3) is often required if the
subsequent step is sensitive to acid, though the formation of the chloroformate itself can
proceed without base in inert solvents.
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Figure 1: Generation of 3-Chlorobenzyl Chloroformate via the Triphosgene route.

Applications in Drug Development
A. N-Protection (The 3-CI-Z Group)

The 3-CI-Z group protects amines in peptide synthesis.

e Advantage: The chlorine atom increases lipophilicity (LogP) of the protected intermediate,
facilitating purification by organic extraction compared to the more polar standard Cbz
derivatives.

» Deprotection: Like standard Cbz, the 3-CI-Z group is removed via catalytic hydrogenation
(H2/Pd-C) or strong acid (HBr/Acetic Acid), though the rate of hydrogenation may be slower
due to the steric and electronic effects of the halogen.

B. Medicinal Chemistry Intermediates
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The reagent is used to synthesize carbamate linkers in active pharmaceutical ingredients
(APISs).

o Caspase Inhibitors: Used to cap the N-terminus of peptide-based caspase inhibitors,
improving cell permeability.

» Lipase Inhibitors: The 3-chlorobenzyl moiety mimics specific hydrophobic pockets in enzyme
active sites.

Experimental Protocol: In Situ Generation &
Coupling

Objective: Synthesis of N-(3-chlorobenzyloxycarbonyl)-L-Valine methyl ester (Model Reaction).
Safety Pre-Check:

e Hazard: Triphosgene is fatal if inhaled. Work strictly in a fume hood.

o PPE: Double nitrile gloves, face shield, lab coat.

e Quench: Have saturated NaHCOs and aqueous ammonia ready to neutralize phosgene
traces.

Reagents:

e 3-Chlorobenzyl alcohol (1.0 eq)[3]

o Triphosgene (0.34 eq) (Generates ~1.02 eq Phosgene)
e Pyridine (1.0 eq) or DIPEA

e Dichloromethane (Anhydrous)

Step-by-Step Methodology:

 Activation (Chloroformate Formation):

o Dissolve triphosgene (1.0 g) in anhydrous DCM (20 mL) at 0°C under Argon.
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[e]

Add pyridine (1.0 eq) slowly (white precipitate of pyridinium salt may form).

o

Add 3-chlorobenzyl alcohol (1.0 eq) dropwise over 15 minutes.

[¢]

Causality: Slow addition prevents the "double reaction” where the alcohol reacts with the
formed chloroformate to create the symmetrical carbonate ((3-CI-BnO)2CO).

[¢]

Stir at 0°C for 1 hour. Do not isolate. Use this solution directly.

e Coupling (Carbamate Formation):

o To the solution above, add the amine substrate (e.g., L-Valine methyl ester HCI salt) mixed
with DIPEA (2.5 eq).

o Allow to warm to Room Temperature (RT) and stir for 4-12 hours.
o Monitoring: Check TLC for disappearance of the amine (ninhydrin stain).
o Workup:
o Quench with saturated NH4CI solution.
o Extract with DCM (3x).
o Wash organics with 1N HCI (to remove pyridine), then NaHCOs, then Brine.

o Dry over Na2SOa4 and concentrate.
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Step 1: Activation
3-CI-BnOH + Triphosgene

(0°C, DCM)

A ctive Chloroformate
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Step 2: Coupling
Add Amine + Base (DIPEA)
(Warm to RT)
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Step 3: Quench & Wash
Sat. NH4Cl -> 1N HCI -> Brine
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Step 4: Isolation
Dry (Na2S04) & Concentrate
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Figure 2: Operational workflow for the in-situ application of 3-chlorobenzyl chloroformate.

Handling & Stability

o Storage: If isolated, 3-chlorobenzyl chloroformate must be stored at 2-8°C under inert gas
(Nitrogen/Argon). It degrades rapidly in moist air to form HCI and the alcohol.

o Corrosivity: It is a lachrymator (tear gas agent). Exposure causes severe eye and respiratory
irritation.[4]

o Disposal: Quench excess reagent with dilute aqueous ammonia or NaOH before disposal.
Never put active chloroformates directly into organic waste containers (risk of
pressurization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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